![molecular formula C18H15N7 B258189 5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine](/img/structure/B258189.png)
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine
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Overview
Description
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine, also known as MPTP, is a chemical compound that has garnered significant attention in the scientific community due to its potential applications in medicinal chemistry. MPTP is a tetrazole-based compound that is structurally similar to other tetrazole-containing drugs such as celecoxib and rofecoxib. In
Scientific Research Applications
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine has been shown to have potential applications in medicinal chemistry. It has been studied for its anti-inflammatory, analgesic, and anticancer properties. This compound has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation and pain. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo.
Mechanism of Action
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine inhibits the activity of COX-2 by binding to the active site of the enzyme. This prevents the conversion of arachidonic acid to prostaglandins, which reduces inflammation and pain. This compound has also been shown to induce apoptosis in cancer cells by activating the caspase cascade.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and pain in animal models of arthritis and neuropathic pain. This compound has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine has several advantages as a research tool. It is relatively easy to synthesize and purify, and it has been shown to have potential applications in medicinal chemistry. However, this compound also has several limitations. It has low solubility in water, which can make it difficult to use in certain experiments. Additionally, more research is needed to fully understand the toxicity and side effects of this compound.
Future Directions
There are several future directions for research on 5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine. One area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. Another area of interest is the exploration of this compound as a potential treatment for other diseases, such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the biochemical and physiological effects of this compound, as well as its potential toxicity and side effects.
Synthesis Methods
5-[1-(4-methylphenyl)-1H-tetraazol-5-yl]-4-phenyl-2-pyrimidinylamine can be synthesized using a multistep reaction scheme. The first step involves the reaction of 4-methylbenzyl chloride with sodium azide to form 4-methylbenzyl azide. The second step involves the reaction of 4-methylbenzyl azide with 4-chloro-2-phenylpyrimidine to form this compound. The final step involves the purification of the compound using chromatography techniques.
properties
Molecular Formula |
C18H15N7 |
---|---|
Molecular Weight |
329.4 g/mol |
IUPAC Name |
5-[1-(4-methylphenyl)tetrazol-5-yl]-4-phenylpyrimidin-2-amine |
InChI |
InChI=1S/C18H15N7/c1-12-7-9-14(10-8-12)25-17(22-23-24-25)15-11-20-18(19)21-16(15)13-5-3-2-4-6-13/h2-11H,1H3,(H2,19,20,21) |
InChI Key |
PCSRJOYUPVIWNV-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC=CC=C4)N |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)C3=CN=C(N=C3C4=CC=CC=C4)N |
Origin of Product |
United States |
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